Cas no 640769-71-7 (2-(Pyrimidin-5-yl)benzaldehyde)
640769-71-7 structure
Product Name:2-(Pyrimidin-5-yl)benzaldehyde
CAS No:640769-71-7
MF:C11H8N2O
MW:184.19402217865
MDL:MFCD02684096
CID:68528
PubChem ID:3807860
Update Time:2025-04-18
2-(Pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidin-5-yl-benzaldehyde
- 2-(5-Pyrimidinyl)benzaldehyde
- 2-(Pyrimidin-5-yl)benzaldehyde
- 2-pyrimidin-5-ylbenzaldehyde
- PubChem4083
- Benzaldehyde,2-(5-pyrimidinyl)-
- JPSJBEALHNYNBL-UHFFFAOYSA-N
- Benzaldehyde, 2-(5-pyrimidinyl)-
- SBB067488
- AR1226
- VZ23234
- BC676072
- HC210208
- 2-(5-Pyrimidinyl)benzaldehyde,
- SCHEMBL612568
- 3-methyl-4-chlorophenylisocyanate
- A834635
- AKOS004117397
- DS-10178
- DTXSID20396710
- EN300-745569
- 2-(5-Pyrimidinyl)benzaldehyde, AldrichCPR
- BB 0222977
- CS-W021461
- SB57466
- FT-0602380
- 640769-71-7
- MFCD02684096
- CHEMBL4460321
- DB-001564
-
- MDL: MFCD02684096
- Inchi: 1S/C11H8N2O/c14-7-9-3-1-2-4-11(9)10-5-12-8-13-6-10/h1-8H
- InChI Key: JPSJBEALHNYNBL-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1C1=CN=CN=C1
Computed Properties
- Exact Mass: 184.06400
- Monoisotopic Mass: 184.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 42.8
Experimental Properties
- Color/Form: White to Yellow Solid
- PSA: 42.85000
- LogP: 1.95610
2-(Pyrimidin-5-yl)benzaldehyde Security Information
- Signal Word:Danger
- Hazard Statement: H302;H315;H318;H335
- Warning Statement: P261;P280;P305+P351+P338
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Storage Condition:2-8 °C
- Risk Phrases:R36/37/38
2-(Pyrimidin-5-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BY088-5g |
2-(Pyrimidin-5-yl)benzaldehyde |
640769-71-7 | 95+% | 5g |
¥851.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BY088-250mg |
2-(Pyrimidin-5-yl)benzaldehyde |
640769-71-7 | 95+% | 250mg |
77CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BY088-1g |
2-(Pyrimidin-5-yl)benzaldehyde |
640769-71-7 | 95+% | 1g |
¥205.0 | 2022-09-28 | |
| Chemenu | CM167454-25g |
2-Pyrimidin-5-yl-benzaldehyde |
640769-71-7 | 95% | 25g |
$326 | 2021-08-05 | |
| Fluorochem | 039432-1g |
2-(5-Pyrimidinyl)benzaldehyde |
640769-71-7 | 95% | 1g |
£17.00 | 2022-03-01 | |
| Fluorochem | 039432-5g |
2-(5-Pyrimidinyl)benzaldehyde |
640769-71-7 | 95% | 5g |
£80.00 | 2022-03-01 | |
| Fluorochem | 039432-10g |
2-(5-Pyrimidinyl)benzaldehyde |
640769-71-7 | 95% | 10g |
£137.00 | 2022-03-01 | |
| Fluorochem | 039432-25g |
2-(5-Pyrimidinyl)benzaldehyde |
640769-71-7 | 95% | 25g |
£306.00 | 2022-03-01 | |
| Chemenu | CM167454-5g |
2-Pyrimidin-5-yl-benzaldehyde |
640769-71-7 | 95%+ | 5g |
$157 | 2023-02-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BY088-200mg |
2-(Pyrimidin-5-yl)benzaldehyde |
640769-71-7 | 95+% | 200mg |
¥55.0 | 2022-09-28 |
2-(Pyrimidin-5-yl)benzaldehyde Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
640769-71-7 (2-(Pyrimidin-5-yl)benzaldehyde) Related Products
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- 852180-74-6(3-Pyrimidin-5-yl-benzoic acid)
- 1078712-00-1(2-(Pyrimidin-5-yl)benzoic acid)
- 646534-34-1(Pyrimidine,5-(2-methylphenyl)-)
- 916685-12-6(Pyrimidine, 5-(2,6-dimethylphenyl)-)
- 640769-70-6(3-(pyrimidin-5-yl)benzaldehyde)
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- 216959-91-0(4-PmBC)
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